molecular formula C13H14F2O4 B8629474 Diethyl 3,4-difluorophenylmalonate

Diethyl 3,4-difluorophenylmalonate

Cat. No.: B8629474
M. Wt: 272.24 g/mol
InChI Key: HBUCCUYIGRUVRE-UHFFFAOYSA-N
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Description

Diethyl 3,4-difluorophenylmalonate is a fluorinated malonate ester derivative characterized by a phenyl ring substituted with fluorine atoms at the 3- and 4-positions. This compound serves as a critical intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where fluorinated aromatic systems are prized for their enhanced metabolic stability, electronegativity, and electron-withdrawing effects. The malonate ester moiety enables versatile reactivity, such as Knoevenagel condensations or Michael additions, making it a valuable building block for constructing complex molecules.

Properties

Molecular Formula

C13H14F2O4

Molecular Weight

272.24 g/mol

IUPAC Name

diethyl 2-(3,4-difluorophenyl)propanedioate

InChI

InChI=1S/C13H14F2O4/c1-3-18-12(16)11(13(17)19-4-2)8-5-6-9(14)10(15)7-8/h5-7,11H,3-4H2,1-2H3

InChI Key

HBUCCUYIGRUVRE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=CC(=C(C=C1)F)F)C(=O)OCC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between Diethyl 3,4-difluorophenylmalonate and analogous compounds:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents Functional Groups Notable Properties/Reactivity
This compound C₁₃H₁₄F₂O₄ ~276.25 3,4-difluorophenyl Malonate ester High electronegativity, EWG effect
Diethyl {[(2,3,4-trifluorophenyl)amino]methylene}malonate C₁₄H₁₄F₃NO₄ 317.263 2,3,4-trifluorophenyl, amino-methylene Malonate ester, amine Enhanced reactivity for condensations
Diethyl (3,4-dichlorophenyl)malonate C₁₃H₁₄Cl₂O₄ 305.16 3,4-dichlorophenyl Malonate ester Higher lipophilicity, refractive index 1.5105
Diethyl Phenyl Malonate C₁₃H₁₆O₄ 236.26 Phenyl Malonate ester Lower acidity, less reactive
Diethyl [[(3-chloro-4-fluorophenyl)amino]methylene]malonate C₁₄H₁₄ClFNO₄ 325.72 3-chloro-4-fluorophenyl, amino-methylene Malonate ester, amine Mixed halogen effects, potential for diverse reactivity

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